Cas no 957035-06-2 ((8-Fluoro-2-methylquinolin-7-yl)boronic acid)

• Product Name: (8-Fluoro-2-methylquinolin-7-yl)boronic acid
• CAS No: 957035-06-2
• MF: C₁₀H₉BFNO₂
• MW: 204.993366003036
• MDL: MFCD09475865
• CID: 802707
• PubChem ID: 44717689
• Update Time: 2025-06-13

(8-Fluoro-2-methylquinolin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (8-Fluoro-2-methylquinolin-7-yl)boronic acid
• 8-Fluoro-2-methylquinoline-7-boronic acid
• Boronic acid,B-(8-fluoro-2-methyl-7-quinolinyl)-
• SCHEMBL12260616
• SB71596
• 957035-06-2
• CS-0175003
• 8-fluoro-2-methylquinolin-7-ylboronic acid
• DTXSID10660295
• A858927
• AKOS015853078
• (8-Fluoro-2-methylquinolin-7-yl)boronicacid
• BS-22568
• MFCD09475865
• 7-Borono-8-fluoro-2-methylquinoline, 7-Borono-8-fluoro-2-methyl-1-azanaphthalene

• MDL： MFCD09475865
• Inchi： 1S/C10H9BFNO2/c1-6-2-3-7-4-5-8(11(14)15)9(12)10(7)13-6/h2-5,14-15H,1H3
• InChI Key： BVJIKMGAYNZCCJ-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC2=CC=C(C)N=C21

Computed Properties

• Exact Mass: 205.07100
• Monoisotopic Mass: 205.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 394.9°Cat760mmHg
• Flash Point: 192.7°C
• Refractive Index: 1.605
• PSA: 53.35000
• LogP: 0.36210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on (8-Fluoro-2-methylquinolin-7-yl)boronic acid

Introduction to (8-Fluoro-2-methylquinolin-7-yl)boronic Acid (CAS No. 957035-06-2)

(8-Fluoro-2-methylquinolin-7-yl)boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 957035-06-2, features a quinoline core substituted with a fluoro group and a methyl group, making it a versatile intermediate for various synthetic applications. The boronic acid moiety enhances its utility in cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

The structural attributes of (8-Fluoro-2-methylquinolin-7-yl)boronic acid make it an attractive candidate for medicinal chemistry research. The presence of the fluoro group at the 8-position of the quinoline ring introduces electronic and steric effects that can modulate the biological activity of the molecule. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for therapeutic applications. Boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, a powerful tool for constructing complex organic molecules. The boronic acid functional group in (8-Fluoro-2-methylquinolin-7-yl)boronic acid facilitates its participation in such reactions, enabling the synthesis of diverse heterocyclic compounds that may exhibit promising biological activities.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Quinoline derivatives have long been explored for their anticancer properties, with several drugs already on the market derived from this scaffold. The introduction of fluorine and methyl groups into the quinoline structure can fine-tune its pharmacological properties, potentially leading to more effective and selective anticancer therapies.

Recent studies have highlighted the importance of fluorinated quinolines in medicinal chemistry. For instance, researchers have demonstrated that fluorine substitution can enhance the binding affinity of quinoline-based compounds to target proteins, thereby improving their therapeutic efficacy. Additionally, the methyl group at the 2-position can influence the conformational flexibility of the molecule, which may be crucial for optimizing drug-like properties such as solubility and bioavailability.

The boronic acid derivative (8-Fluoro-2-methylquinolin-7-yl)boronic acid also finds utility in materials science. Boronic acids are known to form strong interactions with various surfaces and polymers, making them valuable in the development of advanced materials such as coatings and adhesives. The unique structural features of this compound could lead to novel applications in nanotechnology and smart materials.

In conclusion, (8-Fluoro-2-methylquinolin-7-yl)boronic acid (CAS No. 957035-06-2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its structural design allows for diverse synthetic applications, particularly in cross-coupling reactions that are essential for constructing complex organic molecules. The presence of fluorine and methyl groups enhances its biological activity, making it a valuable intermediate for drug discovery efforts aimed at developing novel therapeutic agents.